8-[(2E)-but-2-en-1-ylsulfanyl]-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C18H19ClN4O2S
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 8-[(E)-but-2-enyl]sulfanyl-7-[(4-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C18H19ClN4O2S/c1-4-5-10-26-17-20-15-14(16(24)22(3)18(25)21(15)2)23(17)11-12-6-8-13(19)9-7-12/h4-9H,10-11H2,1-3H3/b5-4+
• InChI Key: BYXWORKOAMYVID-SNAWJCMRSA-N
• Isomeric SMILES: C/C=C/CSC1=NC2=C(N1CC3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C
• Canonical SMILES: CC=CCSC1=NC2=C(N1CC3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C

Description

Salor-int l213756-1ea, also known by its CAS number 478252-50-5, is a chemical compound with a molecular formula of C18H19ClN4O2S. It is utilized in various scientific research applications due to its unique chemical properties .

Preparation Methods

The synthesis of Salor-int l213756-1ea involves several steps. One common method includes the reaction of benzylamine with isopropyl sulfonic acid chloride to generate 4-isopropylbenzyl sulfonate, followed by a dehydration reaction to obtain the final product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity.

Chemical Reactions Analysis

Salor-int l213756-1ea undergoes various types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction often involves nucleophilic or electrophilic reagents under specific conditions.

The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Salor-int l213756-1ea is widely used in scientific research across various fields:

Chemistry: It serves as an intermediate in organic synthesis and is used in the development of new chemical compounds.

Biology: The compound is utilized in biochemical assays and studies involving enzyme interactions.

Medicine: It is investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Salor-int l213756-1ea is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Salor-int l213756-1ea involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Salor-int l213756-1ea can be compared with other similar compounds such as 4-isopropylbenzylamine and benzylamine derivatives. These compounds share some chemical properties but differ in their specific applications and reactivity. The uniqueness of Salor-int l213756-1ea lies in its specific molecular structure, which imparts distinct chemical and biological properties .